3-Nitro-1-naphthoic acid
Cat. No. B1361539
Key on ui cas rn:
4507-84-0
M. Wt: 217.18 g/mol
InChI Key: JTNZIGOFCKHWDV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08163756B2
Procedure details
To a solution of 3-nitro-1,8-naphthalic anhydride (21.8 g, 89.7 mmol) in H2O (550 mL) containing 14.4 g of NaOH was added a solution of yellow HgO (25.1 g) in a mixture of H2O (75 mL) and glacial AcOH (25 mL). After reflux for 4 days, the reaction mixture was cooled and filtered to afford the mercurated product, which was then refluxed in 700 mL of 5N HCl for 3 h. The cream-colored precipitate was filtered, washed with cold H2O, dried, and recrystallized from hot glacial AcOH to yield 3-nitronaphthalene-1-carboxylic acid (12 g). 1H NMR (300 MHz, DMSO-d6): δ 13.7 (brs, 1H), 9.18 (s, 1H), 8.93 (d, J=8.4 Hz, 1H), 8.70 (s, 1H), 7.88 (t, J=7.8 Hz, 1H), 7.76 (t, J=6.9 Hz, 1H).
Identifiers
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REACTION_CXSMILES
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[CH:1]1[CH:10]=[C:9]2C([O:13][C:14](=[O:15])[C:7]3=[C:8]2[C:3](=[CH:4][C:5]([N+:16]([O-:18])=[O:17])=[CH:6]3)[CH:2]=1)=O.[OH-].[Na+].CC(O)=O>O.Cl>[N+:16]([C:5]1[CH:6]=[C:7]([C:14]([OH:15])=[O:13])[C:8]2[C:3]([CH:4]=1)=[CH:2][CH:1]=[CH:10][CH:9]=2)([O-:18])=[O:17] |f:1.2|
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Inputs
Step One
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Name
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Quantity
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21.8 g
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Type
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reactant
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Smiles
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C1=CC2=CC(=CC3=C2C(=C1)C(=O)OC3=O)[N+](=O)[O-]
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Name
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Quantity
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14.4 g
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Type
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reactant
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Smiles
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[OH-].[Na+]
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Name
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Quantity
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550 mL
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Type
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solvent
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Smiles
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O
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Step Two
Step Three
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Name
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Quantity
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700 mL
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Type
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solvent
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Smiles
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Cl
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
ADDITION
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Type
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ADDITION
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Details
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was added a solution of yellow HgO (25.1 g)
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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After reflux for 4 days
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Duration
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4 d
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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the reaction mixture was cooled
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FILTRATION
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Type
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FILTRATION
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Details
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filtered
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CUSTOM
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Type
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CUSTOM
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Details
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to afford the mercurated product, which
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FILTRATION
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Type
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FILTRATION
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Details
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The cream-colored precipitate was filtered
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WASH
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Type
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WASH
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Details
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washed with cold H2O
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CUSTOM
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Type
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CUSTOM
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Details
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dried
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CUSTOM
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Type
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CUSTOM
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Details
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recrystallized from hot glacial AcOH
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Outcomes
Product
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Name
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Type
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product
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Smiles
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[N+](=O)([O-])C=1C=C(C2=CC=CC=C2C1)C(=O)O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 12 g | |
| YIELD: CALCULATEDPERCENTYIELD | 61.6% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
